N-ethyl-4-methyl-6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine

• Molecular Formula: C16H23N7
• Molecular Weight: 313.40 g/mol
• IUPAC Name: N-ethyl-4-methyl-6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C16H23N7/c1-4-18-16-20-12(2)9-14(21-16)22-5-7-23(8-6-22)15-11-17-10-13(3)19-15/h9-11H,4-8H2,1-3H3,(H,18,20,21)
• InChI Key: RMVVJZFGBFNNQQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)C3=NC(=CN=C3)C)C

Description

. This compound is characterized by the presence of a pyrimidine ring, a piperazine moiety, and a pyrazine ring, making it a versatile molecule for various chemical and biological studies.

Preparation Methods

The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity . Industrial production methods may involve scaling up these synthetic routes while ensuring safety and efficiency.

Chemical Reactions Analysis

N-ethyl-4-methyl-6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has been extensively studied for its potential applications in chemistry, biology, medicine, and industry. In chemistry, it serves as a building block for the synthesis of more complex molecules. In biology, it has been investigated for its potential as an antibacterial and antiviral agent . In medicine, it may be explored for its therapeutic properties, while in industry, it could be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-ethyl-4-methyl-6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-ethyl-4-methyl-6-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine can be compared with other similar compounds, such as N-ethyl-6-methyl-2-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine These compounds share structural similarities but may differ in their chemical properties and biological activities